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Compound of Interest

Compound Name: Ethyl 2-bromopropionate-d3

Cat. No.: B15141156 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

quality deuterated compounds is a critical step in various stages of research and development.

This guide provides an in-depth overview of the commercial suppliers of Ethyl 2-
bromopropionate-d3 (CAS Number: 1398066-14-2), a deuterated analog of Ethyl 2-

bromopropionate. This document outlines key technical data, potential synthesis strategies,

and a workflow for sourcing this specific isotopically labeled compound.

Introduction to Ethyl 2-bromopropionate-d3
Ethyl 2-bromopropionate-d3 is a stable isotope-labeled compound where three hydrogen

atoms on the methyl group at the 3-position have been replaced with deuterium. This isotopic

substitution makes it a valuable tool in a variety of scientific applications, including:

Pharmacokinetic Studies: Used as an internal standard in mass spectrometry-based

bioanalysis to accurately quantify the non-deuterated drug or its metabolites in biological

matrices.

Metabolic Profiling: To trace the metabolic fate of the propionate moiety in drug candidates or

other bioactive molecules.

Mechanistic Studies: To investigate reaction mechanisms where the C-H bond at the 3-

position is involved.
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Several specialized chemical suppliers offer Ethyl 2-bromopropionate-d3. The table below

summarizes the key quantitative data from prominent vendors to facilitate a comparative

assessment for procurement.

Supplier
Product
Name

Catalog
Number

Isotopic
Purity

Chemical
Purity

Available
Quantities

MedChemEx

press

Ethyl 2-

bromopropion

ate-d3

HY-I0705S Not specified Not specified
1 mg, 5 mg,

10 mg

CDN

Isotopes

Ethyl (±)-2-

Bromopropio

nate-3,3,3-d3

D-7390 99 atom % D Not specified 0.25 g, 0.5 g

LGC

Standards

Ethyl (±)-2-

Bromopropio

nate-3,3,3-d3

CDN-D-7390 99 atom % D min 98% 0.25 g, 0.5 g

Toronto

Research

Chemicals

Ethyl (±)-2-

Bromopropio

nate-3,3,3-d3

Not readily

available
Not specified Not specified

Inquire for

details

Note: Product specifications and availability are subject to change. It is recommended to

consult the supplier's website or contact them directly for the most current information. A

Certificate of Analysis (CoA) should be requested from the supplier to obtain detailed

information on purity and analytical methods used for quality control.

Experimental Protocols: A Plausible Synthesis
Route
While specific, detailed proprietary synthesis protocols from commercial suppliers are not

publicly available, a plausible method for the preparation of Ethyl 2-bromopropionate-d3 can

be adapted from established procedures for the synthesis of the non-deuterated analog. A

common approach involves the esterification of 2-bromopropionic acid. To introduce the

deuterium labels, one would start with a deuterated precursor.
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A potential synthetic route is the Hell-Volhard-Zelinsky bromination of propionic acid-d4

followed by esterification:

Bromination of Propionic Acid-d4: Propionic acid-d4 (CD3CD2COOH) is reacted with

bromine (Br2) in the presence of a catalytic amount of phosphorus tribromide (PBr3). This

reaction selectively brominates the alpha-carbon, yielding 2-bromopropionic acid-d3

(CD3CH(Br)COOH).

Esterification: The resulting 2-bromopropionic acid-d3 is then esterified with ethanol in the

presence of a strong acid catalyst, such as sulfuric acid (H2SO4), to produce Ethyl 2-
bromopropionate-d3.

Purification: The crude product is typically purified by distillation under reduced pressure to

yield the final high-purity product.

It is crucial to note that this is a generalized protocol and would require optimization of reaction

conditions, stoichiometry, and purification methods for successful implementation.

Sourcing Workflow
The process of sourcing a specialized chemical like Ethyl 2-bromopropionate-d3 involves

several key steps, from initial identification to final procurement. The following diagram

illustrates a typical workflow for researchers.

1. Research & Identification
2. Supplier Evaluation 3. Procurement
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Click to download full resolution via product page

Figure 1: A generalized workflow for sourcing Ethyl 2-bromopropionate-d3.

This guide provides a foundational understanding for researchers and drug development

professionals seeking to source and utilize Ethyl 2-bromopropionate-d3. By carefully
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evaluating suppliers and understanding the technical specifications of the compound, scientists

can ensure the quality and reliability of their research materials.

To cite this document: BenchChem. [Commercial Sourcing and Technical Guide for Ethyl 2-
bromopropionate-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141156#commercial-suppliers-of-ethyl-2-
bromopropionate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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